Cas no 554445-58-8 (Deferasirox Ferrate(III) Tripotassium Complex Methanoate Hydrate)

• Product Name: Deferasirox Ferrate(III) Tripotassium Complex Methanoate Hydrate
• CAS No: 554445-58-8
• MF: C₄₂H₂₄FeN₆O₈
• MW: 796.520370483398
• CID: 1058766
• PubChem ID: 131637387
• Update Time: 2025-04-20

Deferasirox Ferrate(III) Tripotassium Complex Methanoate Hydrate Chemical and Physical Properties

Names and Identifiers

• Deferasirox Ferrate(III) Tripotassium Complex Methanoate Hydrate
• tripotassium,4-[(3E,5E)-3,5-bis(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2,4-triazolidin-1-yl]benzoate,iron,methanol,dihydrate
• 4-[3,5-Bis(2-oxidophenyl)-1,2,4-triazol-1-yl]benzoate;iron(4+)
• 554445-58-8
• Deferasirox iron complex
• HY-W127779
• CS-0185949

• Inchi： 1S/2C21H15N3O4.Fe/c2*25-17-7-3-1-5-15(17)19-22-20(16-6-2-4-8-18(16)26)24(23-19)14-11-9-13(10-12-14)21(27)28;/h2*1-12,25-26H,(H,27,28);/q;;+4/p-6
• InChI Key： NDHUNIUUEAIPKZ-UHFFFAOYSA-H
• SMILES： [Fe+4].[O-]C1C=CC=CC=1C1=NC(C2C=CC=CC=2[O-])=NN1C1C=CC(C(=O)[O-])=CC=1.[O-]C1C=CC=CC=1C1=NC(C2C=CC=CC=2[O-])=NN1C1C=CC(C(=O)[O-])=CC=1

Computed Properties

• Exact Mass: 1017.10000
• Monoisotopic Mass: 796.100497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 57
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234Ų

Experimental Properties

• PSA: 280.48000
• LogP: -1.41250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles